Cas no 1236033-21-8 (tert-butyl 4-chloropyrrolo[2,3-d]pyrimidine-7-carboxylate)

Tert-butyl 4-chloropyrrolo[2,3-d]pyrimidine-7-carboxylate is a versatile heterocyclic building block widely used in pharmaceutical and agrochemical research. Its pyrrolopyrimidine core serves as a key scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active compounds. The tert-butyl ester group enhances solubility and stability, facilitating further synthetic modifications, while the 4-chloro substituent provides a reactive site for nucleophilic substitution reactions. This compound is valued for its high purity, consistent reactivity, and compatibility with diverse coupling conditions. Its structural features make it a valuable intermediate in the synthesis of complex molecules for drug discovery and development.

tert-butyl 4-chloropyrrolo[2,3-d]pyrimidine-7-carboxylate structure

1236033-21-8 structure

Product Name:tert-butyl 4-chloropyrrolo[2,3-d]pyrimidine-7-carboxylate

CAS No:1236033-21-8

MF:C₁₁H₁₂ClN₃O₂

MW:253.684881210327

MDL:MFCD18427890

CID:4564131

Update Time:2025-06-07

tert-butyl 4-chloropyrrolo[2,3-d]pyrimidine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-7-carboxylate
- t-Butyl 4-chloropyrrolo[2,3-d]pyrimidine-7-carboxylate
- tert-butyl 4-chloropyrrolo[2,3-d]pyrimidine-7-carboxylate
- tert-Butyl 4-chloro-7H-pyrrolo-[2,3-d]pyrimidine-7-carboxylate
- AMTH202
- 4-CHLORO-PYRROLO[2,3-D]PYRIMIDINE-7-CARBOXYLIC ACID TERT-BUTYL ESTER
- Y2986
- t-butyl 4-chloro-7h-pyrrolo[2,3-d]pyrimidine-7-carboxylate
- 4-Chloro-pyrrolo[2,3-d]pyrimidine-7-carboxyl
- MDL： MFCD18427890
- Inchi： 1S/C11H12ClN3O2/c1-11(2,3)17-10(16)15-5-4-7-8(12)13-6-14-9(7)15/h4-6H,1-3H3
- InChI Key： XGGUTWYJGILAOA-UHFFFAOYSA-N
- SMILES： ClC1=C2C=CN(C(=O)OC(C)(C)C)C2=NC=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 306
XLogP3: 2.8
Topological Polar Surface Area: 57

Experimental Properties

Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.076 g/l) (25 º C),

tert-butyl 4-chloropyrrolo[2,3-d]pyrimidine-7-carboxylate Pricemore >>

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